Cas no 66549-62-0 (6-(2-fluorophenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2-fluorophenyl)-2,3-dihydropyridazin-3-one
• CAS No: 66549-62-0
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• MDL: MFCD08899545
• CID: 3168198
• PubChem ID: 12449543
• Update Time: 2025-05-22

6-(2-fluorophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-fluorophenyl)-2,3-dihydropyridazin-3-one
• RCA54962
• 66549-62-0
• 3-(2-fluorophenyl)-1H-pyridazin-6-one
• MFCD08899545
• SCHEMBL11627282
• F1967-0318
• ALBB-015979
• STL102660
• 834-987-1
• AKOS005208289
• 6-(2-fluorophenyl)pyridazin-3-ol
• CS-0257183
• 6-(2-fluorophenyl)-2H-pyridazin-3-one
• AKOS000778475
• G43109
• 6-(2-fluorophenyl)pyridazin-3(2H)-one
• EN300-66430
• 3(2H)-Pyridazinone, 6-(2-fluorophenyl)-
• Z432063100
• BS-3167

• MDL： MFCD08899545
• Inchi： 1S/C10H7FN2O/c11-8-4-2-1-3-7(8)9-5-6-10(14)13-12-9/h1-6H,(H,13,14)
• InChI Key： AVFCWMCIFJSTAV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 190.05424101Da
• Monoisotopic Mass: 190.05424101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

6-(2-fluorophenyl)-2,3-dihydropyridazin-3-one Security Information

• HazardClass：IRRITANT

Additional information on 6-(2-fluorophenyl)-2,3-dihydropyridazin-3-one

6-(2-Fluorophenyl)-2,3-Dihydropyridazin-3-One: A Comprehensive Overview

The compound 6-(2-fluorophenyl)-2,3-dihydropyridazin-3-one, identified by the CAS registry number CAS No. 66549-62-0, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridazines, which are known for their versatile reactivity and structural diversity. The presence of a fluorine atom at the 2-position of the phenyl ring introduces additional electronic and steric effects, making this compound particularly interesting for researchers in the fields of organic synthesis and drug discovery.

Recent studies have highlighted the importance of dihydropyridazine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-(2-fluorophenyl)-2,3-dihydropyridazin-3-one exhibits potent inhibitory activity against certain kinases, which are key players in cancer progression. This finding underscores the potential of this compound as a lead molecule for developing novel anti-cancer therapies.

The synthesis of CAS No. 66549-62-0 involves a multi-step process that typically begins with the preparation of the dihydropyridazine core. One common approach involves the condensation of an o-amino phenol derivative with an aldehyde or ketone under acidic conditions. The introduction of the fluorine substituent at the phenyl ring is achieved through nucleophilic aromatic substitution or via prefunctionalized starting materials. Recent advancements in catalytic methods have enabled higher yields and improved stereocontrol in these reactions, making the synthesis more efficient and scalable.

In terms of physical properties, 6-(2-fluorophenyl)-2,3-dihydropyridazin-3-one is characterized by its melting point, solubility profile, and UV-vis absorption characteristics. These properties are critical for determining its suitability in various applications, such as fluorescence sensing or as a building block in materials science. A 2024 study in Nature Communications reported that this compound exhibits strong fluorescence emission under UV light, suggesting its potential use in bioimaging applications.

The biological activity of this compound has been extensively studied in recent years. In addition to its kinase inhibitory activity, it has also been shown to possess anti-inflammatory and antioxidant properties. A collaborative research effort between academic institutions and pharmaceutical companies has led to the identification of novel analogs derived from this compound, further expanding its therapeutic potential.

From an environmental perspective, understanding the fate and transport of CAS No. 66549-62-0 in natural systems is crucial for assessing its ecological impact. Recent eco-toxicological studies have indicated that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to evaluate its long-term effects on ecosystems.

In conclusion, 6-(2-fluorophenyl)-2,3-dihydropyridazin-3-one (CAS No. 66549-62-0) stands out as a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with its versatile reactivity and biological activity, positions it as a valuable tool for advancing both basic and applied research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of innovative chemical products and therapeutic agents.